Cas no 2171824-98-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid)

2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key structural features include an Fmoc-protected amine group, a methoxyethyl side chain for enhanced solubility, and a branched methylbutanamidoacetic acid moiety, which contributes to steric and electronic modulation in peptide design. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc deprotection conditions and its ability to introduce tailored hydrophilicity or conformational constraints. The methoxyethyl group improves handling characteristics, while the methylbutanamidoacetic acid backbone allows for precise structural modifications in synthetic peptides.
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid structure
2171824-98-7 structure
Product Name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid
CAS No:2171824-98-7
MF:C25H30N2O6
MW:454.515507221222
CID:6362148
PubChem ID:165516693
Update Time:2025-11-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid
    • 2171824-98-7
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
    • EN300-1504528
    • Inchi: 1S/C25H30N2O6/c1-17(13-23(28)27(11-12-32-2)15-24(29)30)14-26-25(31)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,26,31)(H,29,30)
    • InChI Key: GRIREGBWYDCOOV-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C)CC(N(CC(=O)O)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 454.21038668g/mol
  • Monoisotopic Mass: 454.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1504528-1.0g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
1g
$0.0 2023-06-05
Enamine
EN300-1504528-50mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
50mg
$2829.0 2023-09-27
Enamine
EN300-1504528-100mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
100mg
$2963.0 2023-09-27
Enamine
EN300-1504528-250mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
250mg
$3099.0 2023-09-27
Enamine
EN300-1504528-500mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
500mg
$3233.0 2023-09-27
Enamine
EN300-1504528-1000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
1000mg
$3368.0 2023-09-27
Enamine
EN300-1504528-2500mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
2500mg
$6602.0 2023-09-27
Enamine
EN300-1504528-5000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
5000mg
$9769.0 2023-09-27
Enamine
EN300-1504528-10000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamido]acetic acid
2171824-98-7
10000mg
$14487.0 2023-09-27

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid

Recent Advances in the Study of 2171824-98-7 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic Acid

The chemical compound 2171824-98-7 and its derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their applications, mechanisms, and potential future directions.

Recent studies have highlighted the role of 2171824-98-7 as a key intermediate in the synthesis of complex peptide structures. Its unique chemical properties enable efficient coupling reactions, which are essential for the construction of biologically active peptides. The derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid, has been particularly noted for its stability and solubility, making it an ideal candidate for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the production of peptide-based drugs, which are increasingly being explored for their high specificity and low toxicity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid to develop a new class of antimicrobial peptides. These peptides exhibited potent activity against multidrug-resistant bacterial strains, offering a promising alternative to traditional antibiotics. The study also revealed that the compound's methoxyethyl group enhances membrane permeability, a critical factor in improving drug delivery efficiency.

Another significant application of these compounds lies in the field of targeted cancer therapy. Recent preclinical trials have shown that peptide conjugates derived from 2171824-98-7 can selectively bind to tumor-specific receptors, thereby minimizing off-target effects. The incorporation of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid into these conjugates has further improved their pharmacokinetic profiles, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters.

Despite these advancements, challenges remain in the large-scale production and clinical translation of these compounds. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed. However, ongoing research efforts are focused on optimizing synthetic routes and exploring new applications, which could pave the way for their widespread adoption in the pharmaceutical industry.

In conclusion, the compounds 2171824-98-7 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-3-methylbutanamidoacetic acid represent a promising frontier in chemical biology and drug development. Their versatility and efficacy in peptide synthesis and therapeutic applications underscore their potential to address unmet medical needs. Future research should continue to explore their mechanistic underpinnings and expand their utility in diverse biomedical contexts.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.